Cas no 31164-27-9 (3-Nitro-1H-indazole)
3-Nitro-1H-indazole structure
Product Name:3-Nitro-1H-indazole
CAS No:31164-27-9
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD02853204
CID:916387
PubChem ID:135742439
Update Time:2025-04-19
3-Nitro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-1H-indazole
- GS-5546
- DB-068407
- 3-nitro-1 H-indazole
- MFCD02853204
- nitroindazole
- G11823
- 863637-28-9
- 31164-27-9
- OWIRCRREDNEXTA-UHFFFAOYSA-N
- 3-Nitro-1H-indazole ,97%
- AM85712
- nitro indazole
- J-512956
- CS-0054944
- 3-Nitro-2H-indazole
- DTXSID10491001
- H10585
- SCHEMBL342380
- AKOS016006442
- 2H-Indazole, 3-nitro-
-
- MDL： MFCD02853204
- Inchi： 1S/C7H5N3O2/c11-10(12)7-5-3-1-2-4-6(5)8-9-7/h1-4H,(H,8,9)
- InChI Key： OWIRCRREDNEXTA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=C2C=CC=CC2=NN1)=O
Computed Properties
- Exact Mass: 163.03825
- Monoisotopic Mass: 163.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 71.82
3-Nitro-1H-indazole Pricemore >>
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| Alichem | A269001628-1g |
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| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N855508-100mg |
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| Chemenu | CM124891-1g |
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| eNovation Chemicals LLC | D241071-5g |
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3-Nitro-1H-indazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:31164-27-9)3-Nitro-1H-indazole
Order Number:A1085178
Stock Status:in Stock
Quantity:100mg/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:23
Price ($):313.0/500.0
Email:sales@amadischem.com
3-Nitro-1H-indazole Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:31164-27-9)3-Nitro-1H-indazole
Purity:99%/99%
Quantity:100mg/250mg
Price ($):313.0/500.0